Cas no 70391-75-2 (1,3-Hexadecanedione, 1-phenyl-)

• Product Name: 1,3-Hexadecanedione, 1-phenyl-
• CAS No: 70391-75-2
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 1743323
• PubChem ID: 19900903
• Update Time: 2025-04-21

1,3-Hexadecanedione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexadecanedione, 1-phenyl-
• 1-phenylhexadecane-1,3-dione
• KQ4QYX2AAL
• PYPCDBLMVZWDGV-UHFFFAOYSA-N
• CHEBI:230384
• 1-Benzoyl-2-pentadecanone
• UNII-KQ4QYX2AAL
• myristoylbenzoylmethane
• 1-Phenyl-1,3-hexadecanedione
• SCHEMBL670872
• DTXSID30601140
• 70391-75-2

• Inchi： 1S/C22H34O2/c1-2-3-4-5-6-7-8-9-10-11-15-18-21(23)19-22(24)20-16-13-12-14-17-20/h12-14,16-17H,2-11,15,18-19H2,1H3
• InChI Key： PYPCDBLMVZWDGV-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 330.25602
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14